1-[1-(Aminomethyl)cyclobutyl]cyclohexan-1-OL

• Molecular Formula: C11H21NO
• Molecular Weight: 183.29 g/mol
• IUPAC Name: 1-[1-(aminomethyl)cyclobutyl]cyclohexan-1-ol
• InChI: InChI=1S/C11H21NO/c12-9-10(5-4-6-10)11(13)7-2-1-3-8-11/h13H,1-9,12H2
• InChI Key: OGKYHAATCGBYEE-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)(C2(CCC2)CN)O

Description

1-[1-(Aminomethyl)cyclobutyl]cyclohexan-1-ol is a cyclohexanol derivative featuring a cyclobutyl substituent with an aminomethyl group. The molecule combines a cyclohexanol backbone with a strained cyclobutyl ring and a primary amine group, distinguishing it from related compounds like gabapentin, tramadol, and venlafaxine. Its molecular formula is inferred as C₁₀H₁₉NO (cyclohexanol: C₆H₁₁OH; cyclobutyl-aminomethyl: C₄H₈N), with a molecular weight of 169.26 g/mol .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[1-(Aminomethyl)cyclobutyl]cyclohexan-1-ol typically involves the following steps:

Formation of the Cyclobutyl Intermediate: The cyclobutyl intermediate can be synthesized through a cyclization reaction of a suitable precursor, such as a 1,4-dihalobutane, under basic conditions.

Aminomethylation: The cyclobutyl intermediate is then subjected to aminomethylation using formaldehyde and a primary amine, such as ammonia or methylamine, under acidic or basic conditions.

Cyclohexanol Formation: The final step involves the reaction of the aminomethylated cyclobutyl intermediate with cyclohexanone under reductive amination conditions to yield 1-[1-(Aminomethyl)cyclobutyl]cyclohexan-1-ol.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the above synthetic routes to maximize yield and purity while minimizing costs and environmental impact. This could include the use of continuous flow reactors, advanced catalysts, and green chemistry principles.

Chemical Reactions Analysis

Types of Reactions

1-[1-(Aminomethyl)cyclobutyl]cyclohexan-1-ol can undergo various types of chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to a ketone or carboxylic acid using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The compound can be reduced to the corresponding cyclohexane derivative using reducing agents like lithium aluminum hydride.

Substitution: The aminomethyl group can participate in nucleophilic substitution reactions, where the amino group is replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4), chromium trioxide (CrO3), or other strong oxidizing agents.

Reduction: Lithium aluminum hydride (LiAlH4), sodium borohydride (NaBH4).

Substitution: Nucleophiles such as halides, thiols, or amines under appropriate conditions.

Major Products

Oxidation: Cyclohexanone or cyclohexanoic acid derivatives.

Reduction: Cyclohexane derivatives.

Substitution: Various substituted cyclohexanol derivatives depending on the nucleophile used.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in organic synthesis.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development, particularly for its effects on the central nervous system.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-[1-(Aminomethyl)cyclobutyl]cyclohexan-1-ol depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes, receptors, or ion channels, modulating their activity and leading to various physiological effects. The exact pathways and targets would require further research to elucidate.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below compares 1-[1-(aminomethyl)cyclobutyl]cyclohexan-1-ol with structurally or functionally related compounds:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Pharmacological Activity	Source
1-[1-(Aminomethyl)cyclobutyl]cyclohexan-1-ol	C₁₀H₁₉NO	169.26	Cyclohexanol, cyclobutyl, aminomethyl	Not reported (inferred CNS potential)	N/A
Tramadol	C₁₆H₂₅NO₂	263.38	Cyclohexanol, methoxyphenyl, dimethylaminomethyl	Analgesic (μ-opioid receptor modulator)
Gabapentin	C₉H₁₇NO₂	171.24	Cyclohexane, aminomethyl, acetic acid	Anticonvulsant, neuropathic pain
Venlafaxine	C₁₇H₂₇NO₂	277.41	Cyclohexanol, methoxyphenyl, dimethylaminoethyl	Antidepressant (SNRI)
[1-(Aminomethyl)cyclobutyl]acetic acid	C₇H₁₃NO₂	143.18	Cyclobutyl, aminomethyl, acetic acid	Not reported (structural analog)

Key Structural Differences and Implications

Cyclohexanol Backbone vs. Gabapentin’s carboxylic acid group facilitates binding to voltage-gated calcium channels (α2δ subunits), while the target’s primary amine may target distinct receptors .

Cyclobutyl vs. Aromatic Substitutents (Tramadol/Venlafaxine): Tramadol and venlafaxine incorporate methoxyphenyl groups, enabling π-π interactions with opioid or serotonin receptors .

Primary Amine vs. Tertiary Amine (Tramadol/Venlafaxine): The primary amine in the target compound may reduce lipophilicity compared to tramadol’s dimethylamino group, influencing receptor affinity and pharmacokinetics .

Stereochemical Considerations

• Tramadol’s analgesic activity is stereospecific, with the (+)-trans isomer (E 382) showing 1/3 the potency of morphine . Similarly, the target compound’s stereochemistry (if chiral) could critically modulate its biological activity, though this remains unexplored in the evidence.

Biological Activity

1-[1-(Aminomethyl)cyclobutyl]cyclohexan-1-OL, a compound with a unique cyclobutyl and cyclohexanol structure, has garnered attention for its potential biological activities. This article explores its biological activity, including mechanisms of action, therapeutic applications, and relevant research findings.

Molecular Structure

• Molecular Formula : C11H19N
• Molecular Weight : 179.28 g/mol
• IUPAC Name : 1-[1-(Aminomethyl)cyclobutyl]cyclohexan-1-OL

Physical Properties

Property	Value
Melting Point	Not specified
Solubility	Soluble in organic solvents
Log P (octanol-water partition coefficient)	Not specified

The biological activity of 1-[1-(Aminomethyl)cyclobutyl]cyclohexan-1-OL is primarily attributed to its interaction with various biological targets. Preliminary studies suggest that the compound may act as an agonist or antagonist at specific receptors, influencing pathways related to neurotransmission and cell signaling.

Therapeutic Applications

• Antitumor Activity : Research has indicated that compounds structurally similar to 1-[1-(Aminomethyl)cyclobutyl]cyclohexan-1-OL exhibit significant antitumor properties. For example, a related compound demonstrated IC50 values ranging from 6.92 to 8.99 μM against several cancer cell lines, indicating a strong potential for further development in cancer therapy .
• Neuroprotective Effects : The structural characteristics of the compound suggest possible neuroprotective effects, potentially beneficial in treating neurodegenerative diseases. Its ability to cross the blood-brain barrier could enhance its therapeutic utility.
• Antimicrobial Properties : Similar compounds have shown antimicrobial activity, suggesting that 1-[1-(Aminomethyl)cyclobutyl]cyclohexan-1-OL may also possess such properties, warranting further investigation.

In Vitro Studies

In vitro studies on related compounds have shown promising results regarding their biological activity:

Compound	Cell Line	IC50 (μM)	Mechanism of Action
IMB-1406	A549	8.99	Induces apoptosis via mitochondrial dysfunction
Related Cyclobutyl Compound	HepG2	6.92	Arrests cell cycle at S phase